Cas no 1259990-80-1 (2-amino-3-(1H-indol-7-yl)propanoic acid)

• Product Name: 2-amino-3-(1H-indol-7-yl)propanoic acid
• CAS No: 1259990-80-1
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 5291612
• PubChem ID: 9859086
• Update Time: 2025-05-20

2-amino-3-(1H-indol-7-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(1H-indol-7-yl)propanoic Acid
• 2-amino-3-(1H-indol-7-yl)propanoicAcid
• 2-amino-3-(1H-indol-7-yl)propanoic acid

• Inchi： 1S/C11H12N2O2/c12-9(11(14)15)6-8-3-1-2-7-4-5-13-10(7)8/h1-5,9,13H,6,12H2,(H,14,15)
• InChI Key： PQDAIODTDQJFBL-UHFFFAOYSA-N
• SMILES： OC(C(CC1C=CC=C2C=CNC=12)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: -1.1
• Topological Polar Surface Area: 79.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on 2-amino-3-(1H-indol-7-yl)propanoic acid

2-Amino-3-(1H-indol-7-yl)propanoic Acid: A Comprehensive Overview

The compound with CAS No. 1259990-80-1, commonly referred to as 2-amino-3-(1H-indol-7-yl)propanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of propanoic acid, featuring an amino group at the second carbon and a 1H-indol-7-yl substituent at the third carbon. The indole ring, a heterocyclic structure with a nitrogen atom, is a key structural element that contributes to the compound's unique properties and potential applications.

2-Amino-3-(1H-indol-7-yl)propanoic acid has been extensively studied for its role in various biochemical pathways and its potential as a building block in drug design. Recent research has highlighted its ability to act as a precursor in the synthesis of bioactive molecules, particularly those with anti-inflammatory and antioxidant properties. The amino group and the indole moiety are both functional groups that can participate in hydrogen bonding, making this compound highly versatile in different chemical environments.

One of the most promising applications of 2-amino-3-(1H-indol-7-yl)propanoic acid lies in its use as a chiral auxiliary in asymmetric synthesis. The indole ring's rigid structure provides an excellent platform for controlling stereochemistry during reactions, which is crucial in the development of enantiomerically pure drugs. For instance, studies have shown that this compound can be employed in the synthesis of beta-lactam antibiotics, where stereocontrol is essential for achieving the desired therapeutic effects.

In addition to its role in organic synthesis, 2-amino-3-(1H-indol-7-yl)propanoic acid has also been explored for its potential in materials science. The compound's ability to form self-assembled monolayers (SAMs) on various surfaces has been investigated for applications in nanotechnology and surface chemistry. These SAMs exhibit unique electronic and mechanical properties, making them suitable for use in sensors, catalysis, and drug delivery systems.

Recent advancements in computational chemistry have further enhanced our understanding of 2-amino-3-(1H-indol-7-yl)propanoic acid's molecular interactions. Quantum mechanical calculations have provided insights into the compound's electronic structure and reactivity, enabling researchers to predict its behavior in different chemical reactions with greater accuracy. This computational approach has been instrumental in optimizing synthetic routes and improving yields in laboratory settings.

The synthesis of 2-amino-3-(1H-indol-7-yl)propanoic acid typically involves multi-step processes that combine nucleophilic substitutions with cyclization reactions. One common method involves the reaction of an indole derivative with a suitable amino acid precursor under specific conditions to form the desired product. The choice of reagents and reaction conditions plays a critical role in ensuring high purity and yield.

Despite its numerous applications, 2-amino-3-(1H-indol-7-yLpropanoic acid also presents certain challenges. Its hydrophilicity due to the amino and carboxylic acid groups can sometimes lead to issues with solubility in non-polar solvents, limiting its use in certain chemical processes. However, recent innovations in solvent engineering and additive chemistry have provided effective solutions to overcome these limitations.

In conclusion, 2-amino-3-(1H-indol-yLpropanoic acid (CAS No. 1259990-y0-y) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool in organic synthesis, pharmacology, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in advancing scientific discovery and technological innovation.